Cas no 1807162-90-8 (3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid)

• Product Name: 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid
• CAS No: 1807162-90-8
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4963877
• Update Time: 2025-10-12

3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid

• Inchi： 1S/C9H6BrNO3/c10-8-2-5(9(13)14)1-6(4-12)7(8)3-11/h1-2,12H,4H2,(H,13,14)
• InChI Key： MHRYMSGEQICFKH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(CO)C=1C#N

Computed Properties

• Exact Mass: 254.95311 g/mol
• Monoisotopic Mass: 254.95311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3
• Molecular Weight: 256.05

Additional information on 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid

Introduction to 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid (CAS No. 1807162-90-8)

3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807162-90-8, is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This benzoic acid derivative features a unique structural motif comprising a bromine substituent at the 3-position, a cyano group at the 4-position, and a hydroxymethyl group at the 5-position. Such a combination of functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for the development of novel bioactive molecules.

The compound’s molecular structure, characterized by its aromatic ring system, offers multiple sites for chemical modification and interaction with biological targets. The presence of the bromo atom enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules. Additionally, the cyano group introduces electrophilic characteristics, facilitating further functionalization through nucleophilic addition reactions. The hydroxymethyl moiety, on the other hand, provides opportunities for hydrogen bonding interactions and further derivatization, making it a promising candidate for designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their well-documented biological activities. Studies have demonstrated that modifications at different positions of the benzoic acid core can significantly influence its interaction with biological targets, leading to diverse therapeutic effects. The specific arrangement of functional groups in 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid suggests its potential as an intermediate in synthesizing compounds with antimicrobial, anti-inflammatory, or anticancer properties.

One of the most compelling aspects of this compound is its utility in drug discovery programs aimed at identifying novel therapeutic agents. The structural features of 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid allow for rapid diversification through combinatorial chemistry approaches, enabling researchers to generate libraries of derivatives with tailored biological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns to identify lead compounds for further optimization.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how structural modifications influence biological activity. These tools have been instrumental in predicting the binding modes of 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid derivatives to target proteins, providing insights into their mechanism of action. For instance, studies using molecular docking simulations have revealed that derivatives of this compound can interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression.

The synthetic accessibility of 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid is another factor that contributes to its popularity in medicinal chemistry research. The compound can be readily synthesized through established organic transformations, such as bromination and cyanation reactions on appropriately substituted benzoic acids. This ease of synthesis allows researchers to focus more on structural optimization rather than on laborious synthetic routes.

In addition to its pharmaceutical applications, 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid has shown promise in materials science research. Its ability to participate in various chemical reactions makes it a valuable building block for designing functional materials with specific properties. For example, it can be used to synthesize polymers or coatings with enhanced durability and biocompatibility.

The growing body of literature on benzoic acid derivatives underscores their importance as pharmacophores in drug discovery. Researchers are increasingly leveraging computational methods to identify new derivatives with improved pharmacokinetic profiles and reduced toxicity. The unique structural features of 3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid position it as a key intermediate in these efforts.

Future directions in the study of this compound may include exploring its role in developing targeted therapies for diseases such as cancer and neurodegenerative disorders. By integrating insights from structural biology and computational chemistry, researchers aim to design molecules that selectively interact with disease-causing proteins or enzymes.

In conclusion,3-Bromo-4-cyano-5-(hydroxymethyl)benzoic acid (CAS No. 1807162-90-8) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As our understanding of its biological activities continues to evolve, so too will its role in advancing therapeutic interventions for various diseases.